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Compound of Interest

Azanium;cobalt(2+);sulfate;hexahy
Compound Name:

drate

Cat. No.: B077939

An In-depth Technical Guide on the Physical and Chemical Properties of Ammonium Cobalt(Il)
Sulfate Hexahydrate

For researchers, scientists, and drug development professionals, a thorough understanding of
the physicochemical properties of chemical compounds is paramount. This guide provides a
comprehensive overview of ammonium cobalt(ll) sulfate hexahydrate ((NH4)2C0(S0Oa)2-6H20),
a Tutton's salt with notable applications in catalysis, electroplating, and as a precursor in
materials science.

Physical Properties

Ammonium cobalt(ll) sulfate hexahydrate is a pink-to-red crystalline solid.[1][2] It is an odorless
and hygroscopic compound that is soluble in water but insoluble in alcohol.[2][3][4] The
hygroscopic nature of this material necessitates storage in a desiccator to prevent the
absorption of atmospheric moisture.[1]

Quantitative Physical Data
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Property Value

Molecular Formula (NH4)2C0(S04)2-:6H20

Molecular Weight 395.23 g/mol [1]

Appearance Pink - Red Crystalline Solid[2]

Odor Odorless[2]

Melting Point ~120 °C / 248 °F (decomposes)[1][5][6]
Density 1.902 g/mL at 25 °C[3][5]

Magnetic Moment ~4.75 B.M. at room temperature[5]

Crystal Structure

Ammonium cobalt(ll) sulfate hexahydrate belongs to the family of Tutton's salts, which are
known for their well-defined crystal structures. It crystallizes in a monoclinic system with the
space group P2i/a.[7] The crystal structure consists of an octahedral coordination of the Co2*
ion.[1]

Chemical Properties and Reactions

This compound exhibits a range of chemical behaviors, including decomposition upon heating
and participation in complexation and redox reactions.

Thermal Decomposition

Upon heating to approximately 120 °C, ammonium cobalt(ll) sulfate hexahydrate begins to
decompose, primarily through the loss of its water of hydration.[1][5][6] Further heating can
lead to the decomposition of the ammonium and sulfate ions, releasing gaseous products such
as nitrogen oxides (NOx), sulfur oxides, and ammonia.[2]

Complexation Reactions

In the presence of excess concentrated ammonia, ammonium cobalt(ll) sulfate hexahydrate
reacts to form the hexaamminecobalt(ll) ion, [Co(NH3)e]?>*.[1]
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Oxidation-Reduction Reactions

The cobalt(ll) ion in the compound can be oxidized to cobalt(lll) under certain conditions.[1]

Experimental Protocols
Synthesis of Ammonium Cobalt(ll) Sulfate Hexahydrate

A common laboratory-scale synthesis involves the reaction of cobalt(ll) sulfate with aqueous
ammonia.[1][3]

Procedure:

Dissolve cobalt(ll) sulfate in deionized water to create a saturated solution.

e Slowly add a stoichiometric amount of aqueous ammonia to the cobalt(ll) sulfate solution
with constant stirring.

 Allow the resulting solution to stand, facilitating the crystallization of ammonium cobalt(ll)
sulfate hexahydrate.

o Collect the crystals by filtration, wash with a small amount of cold deionized water, and dry in
a desiccator.

An industrial method for its production utilizes waste solutions from cobalt electroplating
processes, where the cobalt(ll)-containing solution is mixed with ammonium sulfate to induce
crystallization.[1]

Characterization Techniques

» Single-Crystal X-ray Diffraction (XRD): This technique is employed to resolve the octahedral
coordination of Co?* within the Tutton's salt structure.[1]

e Thermogravimetric Analysis (TGA): TGA is used to identify the dehydration steps. A
significant mass loss at approximately 120 °C corresponds to the decomposition of the
hexahydrate form.[1]

o UV-Vis Spectroscopy: The presence of d-d transitions of the Co?* ion in an octahedral field is
confirmed by absorbance peaks in the visible range, notably around 510 nm.[1]
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Visualizations
Logical Workflow for Synthesis

Synthesis Workflow of (NH4)2C0(S04)2:6H20
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Caption: Synthesis Workflow of (NH4)2C0(SO4)2:6H20

Thermal Decomposition Pathway
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Thermal Decomposition of (NH4)2C0o(S0Oa4)2:6H20
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Caption: Thermal Decomposition of (NH4)2C0(SOa4)2:-6H20

Safety and Handling

Ammonium cobalt(ll) sulfate hexahydrate is considered hazardous.[2] It is harmful if swallowed
and may cause an allergic skin reaction.[8][9] It is very toxic to aquatic life with long-lasting
effects.[8][10] When handling this compound, it is crucial to wear appropriate personal
protective equipment, including gloves and eye protection, and to work in a well-ventilated area
to avoid dust formation.[2] Store the compound in a dry, well-ventilated place and protect it from
moisture due to its hygroscopic nature.[2][8]
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Applications

This compound serves various purposes in scientific and industrial settings:
e Spectroscopic Standard: It is used as a standard in spectroscopy.[5]

o Cobalt Plating: It is a component in baths for cobalt electroplating.[11]

» Catalysis: It acts as a catalyst in various chemical reactions.[1][11]

e Ceramics: It finds use in the ceramics industry.[5]

o Pharmaceutical Intermediates: It is used in the synthesis of pharmaceutical intermediates.[4]

[5]

o Materials Science: It is a precursor for the synthesis of cobalt-based materials, such as those
used in batteries.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(NH4)2C0(S04)2:6H20]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077939#physical-and-chemical-properties-of-nh-co-
S0-6h-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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